![molecular formula C16H13NO5S B6186071 5-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2-methylbenzene-1-sulfonic acid CAS No. 2414387-55-4](/img/no-structure.png)
5-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2-methylbenzene-1-sulfonic acid
Overview
Description
5-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2-methylbenzene-1-sulfonic acid is a useful research compound. Its molecular formula is C16H13NO5S and its molecular weight is 331.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2-methylbenzene-1-sulfonic acid' involves the reaction of 2-methylbenzene-1-sulfonyl chloride with 1,3-dioxo-2,3-dihydro-1H-isoindole-2-carbaldehyde in the presence of a base to form the intermediate compound. This intermediate is then treated with sodium borohydride to reduce the aldehyde group to a primary alcohol. The final step involves the oxidation of the primary alcohol to a carboxylic acid using a suitable oxidizing agent." "Starting Materials": [ { "name": "2-methylbenzene-1-sulfonyl chloride", "amount": "1 equivalent" }, { "name": "1,3-dioxo-2,3-dihydro-1H-isoindole-2-carbaldehyde", "amount": "1 equivalent" }, { "name": "base (e.g. triethylamine)", "amount": "stoichiometric amount" }, { "name": "sodium borohydride", "amount": "stoichiometric amount" }, { "name": "oxidizing agent (e.g. potassium permanganate)", "amount": "stoichiometric amount" } ], "Reaction": [ { "step": "Add base (e.g. triethylamine) to a solution of 2-methylbenzene-1-sulfonyl chloride in a suitable solvent (e.g. dichloromethane) at room temperature.", "conditions": "Stirring for 30 minutes." }, { "step": "Add 1,3-dioxo-2,3-dihydro-1H-isoindole-2-carbaldehyde to the reaction mixture.", "conditions": "Stirring for 2 hours at room temperature." }, { "step": "Add sodium borohydride to the reaction mixture.", "conditions": "Stirring for 2 hours at room temperature." }, { "step": "Quench the reaction by adding water and acidify the mixture with hydrochloric acid.", "conditions": "Stirring for 30 minutes." }, { "step": "Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "conditions": "Repeat extraction 2-3 times." }, { "step": "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "conditions": "Stirring for 1 hour." }, { "step": "Dissolve the crude product in a suitable solvent (e.g. ethanol) and add the oxidizing agent (e.g. potassium permanganate).", "conditions": "Stirring for 2 hours at room temperature." }, { "step": "Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "conditions": "Repeat extraction 2-3 times." }, { "step": "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "conditions": "Stirring for 1 hour." }, { "step": "Purify the product by recrystallization from a suitable solvent (e.g. ethanol).", "conditions": "Stirring for 1 hour." } ] } | |
CAS No. |
2414387-55-4 |
Molecular Formula |
C16H13NO5S |
Molecular Weight |
331.3 |
Purity |
95 |
Origin of Product |
United States |
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